Cas no 1261899-57-3 (3-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid
• CAS No: 1261899-57-3
• MF: C₁₇H₁₈FNO₄S
• MW: 351.392527103424
• MDL: MFCD18323178
• CID: 5177927
• Update Time: 2026-03-05

3-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-t-Butylsulfamoylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18323178
• Inchi： 1S/C17H18FNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)14-10-12(16(20)21)7-8-15(14)18/h4-10,19H,1-3H3,(H,20,21)
• InChI Key： KZLOAGNQWWJTGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C(=CC=C(C(=O)O)C=2)F)C=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 552
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives